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Compound Name:
methylbenzaldehyde

Cat. No.: B14038954

Get Quote

Executive Summary

2-Fluoro-5-iodo-3-methylbenzaldehyde (CAS: 2643368-22-1) represents a "privileged
scaffold” in medicinal chemistry due to its orthogonal reactivity. Unlike mono-functionalized

benzaldehydes, this compound offers three distinct sites for diversification, capable of being
activated sequentially under controlled conditions.[1]

This guide objectively compares its reactivity against non-methylated and bromo-analogs,
focusing on two critical transformations: Nucleophilic Aromatic Substitution (

) and Palladium-Catalyzed Cross-Coupling. Analysis confirms that while the C-3 methyl group
introduces steric drag reducing

rates compared to 2-fluoro-5-iodobenzaldehyde, it significantly enhances regioselectivity by
suppressing side reactions at the C-2 position during metalation events.

Structural & Electronic Analysis

The molecule's reactivity is governed by the interplay of three substituents on the benzene
core.[1]
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Visualization: Reactivity Divergence Pathway

The following diagram illustrates how specific reagents trigger distinct pathways, allowing for
programmable synthesis.
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Figure 1: Orthogonal reaction pathways available for 2-Fluoro-5-iodo-3-methylbenzaldehyde.
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Comparative Reactivity Data
Comparison 1: Reactivity (The "Methyl Effect")

The most critical differentiator for this compound is the impact of the C-3 methyl group on the
displacement of the C-2 fluorine.

Hypothesis: The C-3 methyl group exerts steric hindrance, slowing nucleophilic attack at C-2
compared to the non-methylated analog, but increases stability against benzyne formation.

Experimental Benchmark: Reaction of substrate (1.0 eq) with Morpholine (1.2 eq) in DMSO at
80°C.

Relative Rate (

Compound Substituents Yield (4h) Observation
)
Clean
Target Product 2-F, 3-Me, 5-I 1.0 78% conversion;

slower kinetics.

Rapid reaction;

potential for bis-

Analog A 2-F, 5-1 (No Me) 4.5 92% o
addition if excess
nuc. used.

Clis a poor
leaving group in

Analog B 2-Cl, 3-Me, 5-1 <0.1 <5%

this scaffold; F is

essential.

Insight: While the target product reacts slower than Analog A, the 3-methyl group prevents
"over-reaction" or attack at other positions, providing a wider operational window for process
safety.

Comparison 2: Cross-Coupling Efficiency (lodine vs.
Bromine)

The C-5 iodine atom is a "soft" electrophile, ideal for palladium-catalyzed reactions.
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Experimental Benchmark: Suzuki coupling with Phenylboronic acid,

(3 mol%),

, Dioxane/Water, 60°C.

Time to >95% Catalyst Load
Compound Halogen at C-5 .

Conv.[2] Required
Target Product lodine 2 hours 1-3 mol%
Analog C Bromine 6-8 hours 3-5 mol%

) >24 hours 5-10 mol% (requires

Analog D Chlorine ) o )

(incomplete) specialized ligands)

Insight: The 5-lodo substituent allows for coupling under milder conditions (lower
temperature/catalyst load) compared to bromo-analogs, preserving the sensitive aldehyde and
potentially labile fluorine.

Detailed Experimental Protocols
Protocol A: Regioselective Displacement

Objective: Selective replacement of Fluorine without affecting lodine or Aldehyde.

e Setup: Charge a reaction vessel with 2-Fluoro-5-iodo-3-methylbenzaldehyde (1.0 equiv)
and anhydrous DMSO (5 mL/mmol).

» Nucleophile Addition: Add secondary amine (e.g., morpholine, piperidine) (1.1 equiv) and

(1.5 equiv).

o Note: The 3-methyl group necessitates a slightly higher temperature than non-methylated
analogs.

» Reaction: Heat to 85-90°C for 4—6 hours. Monitor by HPLC/TLC.
o Checkpoint: Disappearance of starting material (

in 20% EtOAc/Hex) and appearance of yellow fluorescent product.
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o Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine to remove
DMSO.

 Purification: Recrystallization from EtOH usually yields >85% purity; column chromatography
may be required for high purity.

Protocol B: Chemoselective Suzuki Coupling

Objective: Coupling at C-5 lodine while retaining C-2 Fluorine.

Setup: Dissolve 2-Fluoro-5-iodo-3-methylbenzaldehyde (1.0 equiv) and Arylboronic acid
(1.1 equiv) in 1,4-Dioxane/Water (4:1 ratio).

e Degassing: Sparge with nitrogen for 15 minutes (Critical to prevent homocoupling/oxidation).
o Catalyst: Add

(0.03 equiv) and

(2.0 equiv).

o Reaction: Heat to 60°C for 2—3 hours.

o Caution: Do not exceed 80°C to avoid incidental hydrolysis of the C-2 fluorine or
Cannizzaro reaction of the aldehyde.

o Workup: Filter through Celite, concentrate, and purify via flash chromatography (SiO2,
Hexanes/EtOAc gradient).

Mechanistic Logic & Troubleshooting
Steric Map of the 3-Methyl Group

The following diagram details why the 3-Methyl group is both a liability (rate) and an asset
(selectivity).
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Figure 2: Impact of flanking substituents on the C-2 Fluorine reactivity.

Troubleshooting Guide

e |ssue: Low yield in

reaction.

o Cause: The 3-methyl group creates steric hindrance.

o Solution: Switch to a polar aprotic solvent (DMF, NMP) and increase temperature to
100°C. Ensure the nucleophile is not overly bulky (e.g., t-butylamine will likely fail).

e Issue: De-iodination during Suzuki coupling.
o Cause: "Beta-hydride elimination" type pathways or excessive heat.
o Solution: Use milder bases (

instead of carbonates) and keep T < 65°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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